Cas no 2008714-63-2 (rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 2008714-63-2
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 4633582
• Update Time: 2025-06-13

rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C7H10O4/c8-4-2-5-3(7(9)10)1-6(4)11-5/h3-6,8H,1-2H2,(H,9,10)/t3-,4+,5-,6-/m1/s1
• InChI Key： ZSPPPJZXXWMFOX-JGWLITMVSA-N
• SMILES： [C@@]12([H])O[C@@]([H])([C@@H](O)C1)C[C@H]2C(O)=O

Additional information on rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

Recent Advances in the Study of rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2008714-63-2)

The compound rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2008714-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique oxabicyclo framework, has shown promising potential in various therapeutic applications, including anti-inflammatory and antiviral drug development. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its biological activities.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits high affinity for certain metalloproteinases, which are implicated in inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate its inhibitory effects, paving the way for further preclinical evaluations.

In addition to its therapeutic potential, advancements in the synthetic methodology of rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid have been reported. A recent publication in Organic Letters (2024) detailed a novel asymmetric synthesis route that significantly improves yield and enantiomeric purity. This development is critical for scaling up production and ensuring consistency in pharmacological studies.

Furthermore, the compound's pharmacokinetic properties have been investigated in animal models. A study in the European Journal of Pharmaceutical Sciences (2023) highlighted its favorable bioavailability and metabolic stability, suggesting its suitability for oral administration. These findings are instrumental in transitioning the compound from laboratory research to clinical trials.

Despite these advancements, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into viable therapeutic agents.

In conclusion, rac-(1R,2R,4R,5S)-5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2008714-63-2) represents a promising candidate in the field of drug discovery. Its unique chemical structure, combined with recent scientific breakthroughs, underscores its potential to address unmet medical needs. Future research will likely focus on optimizing its therapeutic efficacy and ensuring its safety for human use.